Cas no 34597-54-1 (2-Pyrazinecarboxylicacid, 1,6-dihydro-6-oxo-, 4-oxide)
34597-54-1 structure
Product Name:2-Pyrazinecarboxylicacid, 1,6-dihydro-6-oxo-, 4-oxide
CAS No:34597-54-1
MF:C5H4N2O4
MW:156.096261024475
CID:294992
PubChem ID:3082401
Update Time:2025-04-19
2-Pyrazinecarboxylicacid, 1,6-dihydro-6-oxo-, 4-oxide Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrazinecarboxylicacid, 1,6-dihydro-6-oxo-, 4-oxide
- 4-oxido-6-oxo-1H-pyrazin-4-ium-2-carboxylic acid
- 34597-54-1
- Pyrazinecarboxylic acid, 1,6-dihydro-6-oxo-, 4-oxide
- SCHEMBL9480265
- DTXSID90188164
- 1,6-Dihydro-6-oxo-2-pyrazinecarboxylic acid 4-oxide
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- Inchi: 1S/C5H4N2O4/c8-4-2-7(11)1-3(6-4)5(9)10/h1-2H,(H,6,8)(H,9,10)
- InChI Key: USYLSUNSEMPJGK-UHFFFAOYSA-N
- SMILES: O=C1C=[N+](C=C(C(=O)O)N1)[O-]
Computed Properties
- Exact Mass: 156.017
- Monoisotopic Mass: 156.017
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 95.2Ų
Experimental Properties
- Density: 1.65
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.637
2-Pyrazinecarboxylicacid, 1,6-dihydro-6-oxo-, 4-oxide Related Literature
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Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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4. Diterpenoids
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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